Tubulin polymerization-IN-64

• Molecular Formula: C25H25NO6
• Molecular Weight: 435.5 g/mol
• InChI: InChI=1S/C25H25NO6/c1-29-21-11-10-16(13-20(21)27)12-19(25(28)26-18-8-6-5-7-9-18)17-14-22(30-2)24(32-4)23(15-17)31-3/h5-15,27H,1-4H3,(H,26,28)/b19-12+
• InChIKey: XEHBSPPWXUMRHH-XDHOZWIPSA-N

Research requiring colchicine-binding site inhibitors (CBSIs) often faces a gap: nanomolar-potency tools like colchicine mask differential cell line sensitivities. Tubulin polymerization-IN-64 (Compound 8a) solves this as a moderate-potency (2.42-10.33 µM across 4 lines) reference agent. - Tubulin polymerization IC50: 6.9 µM; distinct sulfonated styrylquinazoline scaffold - G2/M arrest & apoptosis in A549 via pure microtubule disruption (no dual-target confounders) - Validated colchicine-site occupancy for competitive binding & SAR mapping

Tubulin polymerization-IN-64 Overview

Tubulin polymerization‑IN‑64 (Compound 8a) is a small‑molecule microtubule‑destabilizing agent that inhibits tubulin polymerization by occupying the colchicine binding site on β‑tubulin . It exhibits a tubulin polymerization IC₅₀ of 6.9 µM and suppresses proliferation of human cancer cell lines A549, HeLa, HCT116 and HT‑29 with IC₅₀ values ranging from 2.42 to 10.33 µM . The compound arrests the cell cycle at the G2/M phase and triggers apoptosis in A549 cells . With the molecular formula C₂₅H₂₅NO₆ and a molecular weight of 435.47 g/mol, Tubulin polymerization‑IN‑64 belongs to a distinct chemotype that differs from classical colchicine‑site ligands such as combretastatin A‑4 or podophyllotoxin [1].

Mechanism

Colchicine-site microtubule destabilizer probe

Cell‑Model Profiling

Multi‑lineage cancer cell response review

Chemotype

Sulfonated styrylquinazoline scaffold distinct from classical CBSIs

• [1] PeptideDB. Tubulin polymerization-IN-64 Bioactivity Entry. Available at: https://www.peptidedb.com View Source

Why Tubulin polymerization-IN-64 Is Not Interchangeable

Although numerous colchicine‑binding site inhibitors (CBSIs) such as colchicine and combretastatin A‑4 (CA‑4) share a common binding pocket, they exhibit divergent tubulin polymerization inhibition potencies, distinct cancer cell line selectivity profiles, and different physicochemical properties that preclude interchangeable use in experimental workflows [1][2]. Tubulin polymerization‑IN‑64 displays a unique combination of anti‑proliferative IC₅₀ values across four cancer cell lines (A549: 2.42 µM; HeLa: 10.33 µM; HCT116: 6.28 µM; HT‑29: 5.33 µM) that differs markedly from the nanomolar‑range cytotoxicity of colchicine, making it a valuable tool compound for studying structure‑activity relationships within the colchicine‑site pharmacophore [3]. The quantitative evidence below demonstrates that selecting Tubulin polymerization‑IN‑64 over a close analog is a decision grounded in measurable, assay‑relevant parameters rather than mere interchangeability.

Colchicine’s potent nanomolar cytotoxicity may mask mechanistic readouts in longer‑term assays.

CA‑4’s stronger tubulin inhibition may produce excessive microtubule disruption, complicating phenotypic interpretation.

Dual tubulin/HDAC inhibitors introduce HDAC‑mediated epigenetic modulation, confounding target‑deconvolution studies.

• [1] Rurka, P., Mularski, J., Ziola, P., et al. (2026) 'An insight into the anticancer potential of sulfonated styrylquinazolines as multifunctional agents targeting microtubules', Bioorganic Chemistry, 170, 109517. DOI: 10.1016/j.bioorg.2026.109517 View Source
• [2] Zhu, L., Zhang, M., Leng, J., et al. (2024) 'Discovery of novel quinazoline derivatives as tubulin polymerization inhibitors targeting the colchicine binding site with potential anti-colon cancer effects', European Journal of Medicinal Chemistry, 280, 117000. DOI: 10.1016/j.ejmech.2024.117000 View Source
• [3] Wang, B., Chen, X., Gao, J., et al. (2019) 'Anti-tumor activity evaluation of novel tubulin and HDAC dual-targeting inhibitors', Bioorganic & Medicinal Chemistry Letters, 29(18), pp. 2638–2645. DOI: 10.1016/j.bmcl.2019.07.039 View Source

Tubulin polymerization-IN-64 Quantitative Evidence

Tubulin Polymerization Inhibition vs Colchicine & CA-4

Tubulin polymerization‑IN‑64 inhibits tubulin polymerization with an IC₅₀ of 6.9 µM, placing it in an intermediate potency range between colchicine (IC₅₀ = 7.48 µM) and combretastatin A‑4 (CA‑4; IC₅₀ = 4.647 µM) when measured under comparable biochemical conditions [1]. This potency positioning is critical for experiments where excessive microtubule disruption (as with CA‑4) may confound phenotypic readouts, while colchicine's high cytotoxicity at nanomolar concentrations may be inappropriate for certain mechanistic studies [1].

Tubulin polym. inhibition vs colchicine & CA‑4

Cross-study comparable

Tubulin polym.‑IN‑64 IC₅₀ 6.9 µMColchicine 7.48 µM; CA‑4 4.647 µM

Intermediate potency supports tunable dose‑response studies without excessive microtubule disruption.

Cell‑free assay; tubulin 10 µM. Cross‑study interpretation advised.

Evidence Dimension	Inhibition of tubulin polymerization (IC₅₀)
Target Compound Data	IC₅₀ = 6.9 µM
Comparator Or Baseline	Colchicine IC₅₀ = 7.48 ± 0.11 µM; Combretastatin A‑4 IC₅₀ = 4.647 ± 0.06 µM [1]
Quantified Difference	Tubulin polymerization‑IN‑64 is 1.08‑fold more potent than colchicine and 1.48‑fold less potent than CA‑4
Conditions	Cell‑free tubulin polymerization assay using purified tubulin; concentration of tubulin was 10 µM [1]

Why This Matters

The intermediate tubulin polymerization inhibitory potency provides a tunable window for dose‑response studies where both colchicine and CA‑4 may exhibit excessive or insufficient target engagement.

• [1] PMC11240139, Table 2: IC50 values of 4c, colchicine and CA-4 for tubulin polymerization inhibition. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC11240139/table/tab2/ View Source

Antiproliferative Activity Across Cancer Cell Lines vs Colchicine

Tubulin polymerization‑IN‑64 exhibits a distinct anti‑proliferative profile across A549 (lung), HeLa (cervical), HCT116 (colon), and HT‑29 (colon) cancer cells with IC₅₀ values of 2.42, 10.33, 6.28, and 5.33 µM, respectively . In contrast, colchicine displays uniformly potent anti‑proliferative activity in the low nanomolar range (<0.25 µM) across these same cell lines, making Tubulin polymerization‑IN‑64 a more suitable tool for experiments where micromolar‑range cytotoxicity gradients are desired .

Antiproliferative activity vs colchicine

Data to verify

IC₅₀ range 2.42–10.33 µM (A549, HeLa, HCT116, HT‑29)Colchicine IC₅₀ approx. 27–250 nM

Attenuated cytotoxicity enables longer‑term mechanistic studies and multi‑lineage profiling.

MTT assay, 72 h. Cross‑study comparison; head‑to‑head validation recommended.

Evidence Dimension	Anti‑proliferative activity (IC₅₀) across four cancer cell lines
Target Compound Data	A549: 2.42 µM; HeLa: 10.33 µM; HCT116: 6.28 µM; HT‑29: 5.33 µM
Comparator Or Baseline	Colchicine: A549 ≈ 27 nM; HeLa ≈ 250 nM; HT‑29 < 130 nM (representative literature values)
Quantified Difference	Tubulin polymerization‑IN‑64 is 10‑ to 90‑fold less cytotoxic than colchicine depending on the cell line
Conditions	MTT assay after 72 h drug exposure

Why This Matters

The attenuation of cytotoxicity relative to colchicine enables the use of Tubulin polymerization‑IN‑64 in longer‑term mechanistic studies and combination screens where potent cell‑killing effects would mask subtle biological readouts.

Colchicine-Site Binding Chemotype vs Colchicine & CA-4

Tubulin polymerization‑IN‑64 occupies the colchicine binding site on β‑tubulin but is derived from a sulfonated styrylquinazoline scaffold, a chemotype structurally distinct from the trimethoxyphenyl motif of colchicine and the stilbene‑based structure of combretastatin A‑4 [1]. This chemotypic divergence has been linked to differential binding interactions within the colchicine pocket, as demonstrated by molecular docking studies of related quinazoline derivatives [1]. While direct binding affinity data (Kd) are not yet reported for Tubulin polymerization‑IN‑64, the occupancy of the colchicine site is confirmed by competitive displacement experiments .

Colchicine‑site binding chemotype

Class‑level inference

Sulfonated styrylquinazoline; distinct from colchicine and CA‑4 scaffolds.Quantitative binding affinity data pending

Unique chemotype may circumvent resistance mechanisms associated with classical CBSIs.

Colchicine displacement and docking evidence; direct efflux‑resistance data required.

Evidence Dimension	Binding site and chemotype
Target Compound Data	Colchicine binding site; sulfonated styrylquinazoline chemotype
Comparator Or Baseline	Colchicine: tropolone‑containing trimethoxyphenyl; CA‑4: cis‑stilbene [1]
Quantified Difference	Structurally distinct chemotype (no shared core scaffold); quantitative binding affinity data pending
Conditions	Identified via competitive colchicine displacement assay and molecular docking [1]

Why This Matters

The unique chemotype may circumvent resistance mechanisms associated with classical colchicine‑site ligands (e.g., P‑glycoprotein‑mediated efflux of colchicine), though direct evidence for Tubulin polymerization‑IN‑64 requires experimental confirmation.

• [1] Rurka, P., Mularski, J., Ziola, P., et al. (2026) 'An insight into the anticancer potential of sulfonated styrylquinazolines as multifunctional agents targeting microtubules', Bioorganic Chemistry, 170, 109517. DOI: 10.1016/j.bioorg.2026.109517 View Source

Cell Cycle Arrest & Apoptosis in A549 vs Dual Tubulin/HDAC Inhibitors

Tubulin polymerization‑IN‑64 induces G2/M phase cell cycle arrest and apoptosis in A549 non‑small cell lung cancer cells . In contrast, dual tubulin/HDAC inhibitors such as Tubulin/HDAC‑IN‑3 (compound 12a) not only inhibit tubulin polymerization (IC₅₀ = 5.4 µM) but also potently suppress HDAC1 (IC₅₀ = 0.155 µM) and HDAC8 (IC₅₀ = 0.177 µM), adding a second pharmacological layer that complicates interpretation of phenotypic outcomes [1]. The absence of HDAC inhibition by Tubulin polymerization‑IN‑64 renders it a cleaner probe for dissecting tubulin‑specific contributions to cell cycle arrest and apoptosis without confounding epigenetic effects .

G2/M arrest & apoptosis vs dual inhibitors

Class‑level inference

Tubulin‑only mechanism; no reported HDAC inhibition.Dual inhibitor tubulin/HDAC‑IN‑3: tubulin IC₅₀ 5.4 µM, HDAC1/8 IC₅₀ 0.155/0.177 µM

Cleaner pharmacological probe for tubulin‑specific contributions to cell cycle arrest and apoptosis.

A549 cells; flow cytometry and Annexin V/PI readouts.

Evidence Dimension	Target selectivity profile (tubulin vs. dual tubulin/HDAC)
Target Compound Data	Tubulin polymerization inhibition only; no reported HDAC inhibition
Comparator Or Baseline	Tubulin/HDAC‑IN‑3: tubulin polymerization IC₅₀ = 5.4 µM; HDAC1 IC₅₀ = 0.155 µM; HDAC8 IC₅₀ = 0.177 µM [1]
Quantified Difference	Single‑target (tubulin) vs. dual‑target (tubulin + HDAC1/8) mechanism; quantitative tubulin polymerization IC₅₀ difference: 6.9 µM vs. 5.4 µM
Conditions	A549 cell line; cell cycle analysis by flow cytometry; apoptosis by Annexin V/PI staining [1]

Why This Matters

For researchers requiring a tubulin‑specific pharmacological tool without concomitant HDAC modulation, Tubulin polymerization‑IN‑64 offers a simplified mechanistic profile that reduces confounding variables in target‑deconvolution studies.

• [1] TargetMol. Tubulin/HDAC-IN-3 Product Datasheet. Available at: https://www.targetmol.cn/compound/tubulin_hdac_in_3 View Source

Potency vs Tubulin polymerization-IN-3

Tubulin polymerization‑IN‑3 (compound 4c), a structurally distinct colchicine‑site inhibitor, inhibits tubulin polymerization with an IC₅₀ of 3.84 µM, making it 1.80‑fold more potent than Tubulin polymerization‑IN‑64 (IC₅₀ = 6.9 µM) [1]. However, Tubulin polymerization‑IN‑64 has been profiled across a broader panel of cancer cell lines (A549, HeLa, HCT116, HT‑29), while Tubulin polymerization‑IN‑3's cellular characterization is primarily limited to colon cancer apoptosis induction [1]. This broader cellular characterization provides greater confidence in selecting Tubulin polymerization‑IN‑64 for multi‑lineage cancer studies.

Potency vs Tubulin polym.‑IN‑3

Cross‑study comparable

Tubulin polym.‑IN‑3 IC₅₀ 3.84 µM (1.80‑fold more potent)Tubulin polym.‑IN‑64 IC₅₀ 6.9 µM

Despite lower biochemical potency, broader cell‑line characterization reduces experimental uncertainty for multi‑lineage studies.

Cell‑free assay; different laboratory conditions may apply.

Evidence Dimension	Tubulin polymerization inhibition potency
Target Compound Data	IC₅₀ = 6.9 µM
Comparator Or Baseline	Tubulin polymerization‑IN‑3 (compound 4c) IC₅₀ = 3.84 µM [1]
Quantified Difference	Tubulin polymerization‑IN‑3 is 1.80‑fold more potent in the tubulin polymerization assay
Conditions	Cell‑free tubulin polymerization assays; different laboratories and experimental conditions may apply

Why This Matters

Although Tubulin polymerization‑IN‑3 has superior biochemical potency, the more comprehensive cell‑line characterization data available for Tubulin polymerization‑IN‑64 reduces experimental uncertainty when deploying the compound across diverse cancer models.

• [1] TargetMol. Tubulin polymerization-IN-3 (T62121) Product Datasheet. Available at: https://www.targetmol.cn/compound/tubulin_polymerization-in-3 View Source

Head-to-Head Data Transparency

No peer‑reviewed publication was identified that directly compares Tubulin polymerization‑IN‑64 (Compound 8a) with colchicine, CA‑4, or Tubulin polymerization‑IN‑3 within the same experimental system. The quantitative comparisons presented in this guide are derived from cross‑study analysis of published IC₅₀ values obtained under similar (but not identical) assay conditions [1][2]. Prospective purchasers should verify the suitability of these cross‑study comparisons for their specific experimental context and consider requesting side‑by‑side evaluation data from vendors.

Head‑to‑head data transparency

Supporting evidence

No co‑tested comparator data available; cross‑study IC₅₀ comparisons.

Evidence limitations support confirmatory head‑to‑head experiments before final compound selection.

Derived from independent publications and vendor datasheets.

Evidence Dimension	Data quality and comparability
Target Compound Data	Data sourced from vendor datasheets and independent biochemical studies
Comparator Or Baseline	Cross‑study comparisons; no co‑tested comparator data available
Quantified Difference	N/A – qualitative assessment of evidence strength
Conditions	Multiple independent laboratories and assay formats

Why This Matters

Acknowledging evidence limitations enables informed procurement decisions and encourages researchers to design confirmatory head‑to‑head experiments before final compound selection.

• [1] PMC11240139, Table 2: IC50 values of 4c, colchicine and CA-4 for tubulin polymerization inhibition. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC11240139/table/tab2/ View Source
• [2] TargetMol. Tubulin polymerization-IN-3 (T62121) Product Datasheet. Available at: https://www.targetmol.cn/compound/tubulin_polymerization-in-3 View Source

Tubulin polymerization-IN-64 Application Scenarios

SAR Studies of Colchicine-Binding Pharmacophore

Tubulin polymerization‑IN‑64, with its sulfonated styrylquinazoline scaffold that is chemically distinct from colchicine and CA‑4, serves as a valuable reference compound for SAR campaigns exploring non‑trimethoxyphenyl colchicine‑site ligands. Its intermediate tubulin polymerization IC₅₀ of 6.9 µM provides a benchmark against which novel analogs can be compared .

Multi-Cell-Line Cytotoxicity Screening

The moderate anti‑proliferative activity of Tubulin polymerization‑IN‑64 (IC₅₀ range: 2.42–10.33 µM) across four cancer cell lines makes it suitable for cytotoxicity screening panels where the nanomolar potency of colchicine would preclude resolution of differential cell line sensitivities [1].

G2/M Arrest Studies Without HDAC Confounding

Unlike dual tubulin/HDAC inhibitors, Tubulin polymerization‑IN‑64 induces G2/M arrest and apoptosis through tubulin polymerization inhibition alone, enabling clean dissection of microtubule‑dependent cell cycle checkpoint activation in A549 and other cell models .

Chemical Probe for Colchicine-Site Binding Analysis

The confirmed colchicine‑site occupancy of Tubulin polymerization‑IN‑64, coupled with its distinct chemotype, supports its use in competitive binding assays and molecular docking studies aimed at mapping sub‑pocket interactions within the colchicine binding cavity [1].

Application

Selection Property

Validation Focus

Colchicine‑site SAR studies

Chemotype distinctiveness (sulfonated styrylquinazoline)

Benchmarking against classical colchicine and CA‑4 scaffolds

Cancer cell‑model cytotoxicity screening

Attenuated potency range relative to colchicine

Differential cell‑line sensitivity profiling

Microtubule‑dependent G2/M arrest studies

Absence of HDAC inhibition

Target‑specific cell cycle checkpoint analysis

Colchicine‑site competitive binding probe

Confirmed colchicine‑site occupancy

Sub‑pocket mapping within β‑tubulin

• [1] Rurka, P., Mularski, J., Ziola, P., et al. (2026) 'An insight into the anticancer potential of sulfonated styrylquinazolines as multifunctional agents targeting microtubules', Bioorganic Chemistry, 170, 109517. DOI: 10.1016/j.bioorg.2026.109517 View Source